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Experimental Protocols for Key Findings

The following methodologies are foundational to establishing tirbanibulin's mechanism of action.

Tubulin Binding and Polymerization Assay

¢ Objective: To identify binding targets and quantify inhibition of polymerization.
¢ Methods:

o Photoaffinity Labeling & Mass Spectrometry: Used in HT-29 colon cancer cells with purified
tubulin to identify a- and B-tubulins as primary binding targets [1] [2].

o Competitive Binding Assay: Competition with known tubulin-binding drugs (colchicine,
vincristine, docetaxel) to confirm binding site [1].

o Tubulin Polymerization Assay: Monitored polymerization via absorbance at 340 nm after
incubation at 37°C. Compared effects of tirbanibulin (1 M and 10 pM) against controls
(paclitaxel, nocodazole) [2].

¢ Key Outcome: Tirbanibulin inhibited polymerization comparably to nocodazole, a known
microtubule destabilizer [2].

Cellular Microtubule Network Disruption

e Objective: To visualize the impact on cellular microtubules.
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¢ Methods:
o Immunofluorescence Staining: Treated various cell lines (e.g., prostate cancer PC3,
immortalized keratinocytes CCD-1106 KERTr) with tirbanibulin [1] [2].

o Visualization: Using confocal microscopy to observe disruption of filamentous tubulin
structures. The effect was shown to be reversible upon drug removal [1].

e Key Outcome: Visual confirmation of microtubule network breakdown, supporting the biochemical
polymerization data [1] [2].

Cell Cycle Arrest Analysis

¢ Objective: To determine the phase of cell cycle arrest induced by tirbanibulin.
¢ Methods:
o Flow Cytometry: CCD-1106 KERTT keratinocytes and other cell lines were incubated with
tirbanibulin (e.g., 50 nM) or a control vehicle (DMSO) for a set period (e.g., 40 hours) [1] [2].
o DNA Staining: Cells were stained with a DNA-binding dye (e.g., propidium iodide) to analyze
DNA content and quantify the population in each cell cycle phase [1].
o Key Outcome: A significant increase in the proportion of cells in the G2/M phase was observed,
confirming arrest at the mitosis interface [1] [2].

Apoptosis Induction Analysis

e Objective: To confirm the activation of programmed cell death pathways.
e Methods:
o Annexin V/7-AAD Staining: Used in PC3-LN4 prostate cancer cells to distinguish early

apoptotic (Annexin V positive) and late apoptotic/necrotic (Annexin V and 7-AAD positive) cells
via flow cytometry [1].

o Immunoblot Analysis: Analysis of key apoptosis proteins in treated cells, showing
hyperphosphorylation of Bcl-2, cleavage of caspases 8, 9, and 3, and subsequent cleavage of
PARP [1].
o Key Outcome: Demonstrated that tirbanibulin activates both intrinsic and extrinsic apoptosis
signaling cascades [1].

Efficacy Data and Clinical Relevance

The dual mechanism translates into measurable clinical outcomes, particularly for actinic keratosis (AK).
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Application / Trial Regimen Efficacy Outcome

Actinic Keratosis 1% ointment, once 49% complete clearance (pooled phase 3); 44-54%
(FacelScalp) [3] daily for 5 days range vs. 5-13% placebo [4] [3].

Plaque-type 1% ointment, 5 50% of subjects showed =>50% target area score
Psoriasis (Phase I) days/week for 4 reduction (TAS50); 33.3% showed meaningful Physician
[5] weeks Global Assessment improvement [5].

Current Research Status and Potential

e Approved Use: Topical treatment for actinic keratosis on the face and scalp [4] [3] [1].
¢ Investigational Uses:
o Oncology: While systemic tirbanibulin failed to gain approval for cancer, research into its
derivatives continues [6].
o Dermatology: Early-phase trials show promise for plague-type psoriasis [5]. Research is
exploring its potential in basal and squamous cell carcinoma [7] [8].

Mechanism and Experimental Workflow Visualization

The following diagram integrates tirbanibulin's dual mechanisms and the corresponding experimental

approaches into a single workflow.
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Integrated view of tirbanibulin's dual mechanisms and key validation assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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